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Compound of Interest

Compound Name: TM5007

Cat. No.: B15574613 Get Quote

For researchers, scientists, and drug development professionals working with TM5007, a

potent and orally active inhibitor of plasminogen activator inhibitor-1 (PAI-1), adherence to strict

safety protocols is paramount.[1][2][3] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

this compound in a laboratory setting.

Summary of Key Safety Data
While specific occupational exposure limits for TM5007 have not been established, the

following table summarizes key safety and handling information based on available safety data

sheets and chemical supplier information.
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Parameter Value/Information Source

Chemical Name

5',5'''-

(adipoylbis(azanediyl))bis(([2,3'

-bithiophene]-4'-carboxylic

acid))

MedKoo Biosciences

CAS Number 342595-05-5 MedchemExpress.com

Molecular Formula C24H20N2O6S4 MedKoo Biosciences

Molecular Weight 560.67 g/mol MedKoo Biosciences

Appearance Solid powder N/A

Storage
Long-term: -20°C; Short-term:

4°C
TargetMol

Solubility Soluble in DMSO TargetMol

Occupational Exposure Limits

(OELs)
Not established N/A

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to minimize exposure

and ensure personal safety. The following PPE is mandatory when handling TM5007:

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. It is crucial

to inspect gloves for any signs of degradation or perforation before use.

Body Protection: A laboratory coat must be worn to prevent skin contact. For procedures with

a higher risk of splashes or aerosol generation, additional protective clothing may be

necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize the inhalation of dust or aerosols.
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Operational and Handling Procedures
Adherence to the following step-by-step procedures will ensure the safe handling and use of

TM5007 in the laboratory.

Preparation and Weighing
Work Area Preparation: Ensure the chemical fume hood is clean, uncluttered, and

functioning correctly.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, and

solvent dispensers, within the fume hood.

Don PPE: Put on all required personal protective equipment before opening the primary

container.

Weighing: Carefully weigh the desired amount of TM5007. Avoid generating dust. If dust is

observed, gently wipe the area with a damp cloth, which should then be disposed of as

hazardous waste.

Solubilization
Solvent Addition: Add the appropriate solvent (e.g., DMSO) to the vessel containing the

weighed TM5007.

Mixing: Gently swirl or vortex the mixture until the compound is fully dissolved. Avoid

splashing.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Storage
Long-Term Storage: For long-term storage, TM5007 powder should be stored at -20°C.

Short-Term Storage: Solutions of TM5007 can be stored at 4°C for short periods. To prevent

degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock solutions

into smaller, single-use vials.
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Disposal Plan
Proper disposal of TM5007 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance. As TM5007 contains thiophene rings, it

should be treated as hazardous chemical waste.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with TM5007, including gloves, weigh

boats, and paper towels, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing TM5007 in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams to avoid

potentially dangerous reactions.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name "TM5007," and the approximate concentration and quantity.

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory, away from heat and ignition sources.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Emergency Procedures
In the event of an emergency involving TM5007, immediate and appropriate action is critical.

Spills
Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Isolate: If safe to do so, prevent the spread of the spill by using absorbent materials.

Ventilate: Ensure the area is well-ventilated.
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Contact EHS: Notify your institution's Environmental Health and Safety department

immediately for guidance on cleanup procedures. Do not attempt to clean up a significant

spill without proper training and equipment.

Personal Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove any contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are experiencing difficulty breathing,

provide respiratory support and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

As TM5007 is a potent enzyme inhibitor, it is crucial to inform medical personnel of the

chemical identity and its mechanism of action to ensure appropriate treatment.
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TM5007 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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